N-(5-chloro-2-methylphenyl)-N-(4-{[(2E)-2-(3-ethoxy-4-hydroxybenzylidene)hydrazinyl]carbonyl}benzyl)benzenesulfonamide

• Molecular Formula: C30H28ClN3O5S
• Molecular Weight: 578.1 g/mol
• IUPAC Name: 4-[[N-(benzenesulfonyl)-5-chloro-2-methylanilino]methyl]-N-[(E)-(3-ethoxy-4-hydroxyphenyl)methylideneamino]benzamide
• InChI: InChI=1S/C30H28ClN3O5S/c1-3-39-29-17-23(12-16-28(29)35)19-32-33-30(36)24-13-10-22(11-14-24)20-34(27-18-25(31)15-9-21(27)2)40(37,38)26-7-5-4-6-8-26/h4-19,35H,3,20H2,1-2H3,(H,33,36)/b32-19+
• InChI Key: CPHTVJHFNRGCBP-BIZUNTBRSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/NC(=O)C2=CC=C(C=C2)CN(C3=C(C=CC(=C3)Cl)C)S(=O)(=O)C4=CC=CC=C4)O
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NNC(=O)C2=CC=C(C=C2)CN(C3=C(C=CC(=C3)Cl)C)S(=O)(=O)C4=CC=CC=C4)O

Description

N-(5-CHLORO-2-METHYLPHENYL)-N-[(4-{N’-[(E)-(3-ETHOXY-4-HYDROXYPHENYL)METHYLIDENE]HYDRAZINECARBONYL}PHENYL)METHYL]BENZENESULFONAMIDE is a complex organic compound that belongs to the class of sulfonamides These compounds are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-CHLORO-2-METHYLPHENYL)-N-[(4-{N’-[(E)-(3-ETHOXY-4-HYDROXYPHENYL)METHYLIDENE]HYDRAZINECARBONYL}PHENYL)METHYL]BENZENESULFONAMIDE typically involves multiple steps:

Formation of the hydrazine derivative: This step involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with hydrazine to form the corresponding